Cas no 1058500-69-8 (3-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1058500-69-8
• MF: C₂₃H₂₃FN₄O₂
• MW: 406.452728509903
• CID: 6329334
• PubChem ID: 25884627
• Update Time: 2025-10-13

3-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• AKOS024501401
• 1058500-69-8
• F5228-0751
• 3-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-6-(4-fluorophenyl)pyrimidin-4-one
• 3-(2-(4-benzylpiperazin-1-yl)-2-oxoethyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one

• Inchi： 1S/C23H23FN4O2/c24-20-8-6-19(7-9-20)21-14-22(29)28(17-25-21)16-23(30)27-12-10-26(11-13-27)15-18-4-2-1-3-5-18/h1-9,14,17H,10-13,15-16H2
• InChI Key： BWMGQUKVUVBALW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C=N1)CC(N1CCN(CC2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 406.18050415g/mol
• Monoisotopic Mass: 406.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one

Introduction to CAS No. 1058500-69-8: 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one

CAS No. 1058500-69-8, also known as 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones and is characterized by its unique structural features, including a benzylpiperazine moiety and a fluorinated phenyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one (CAS No. 1058500-69-8) is particularly noteworthy. The presence of the benzylpiperazine moiety imparts significant biological activity, while the fluorinated phenyl group enhances its metabolic stability and bioavailability. These features make it an attractive molecule for drug development, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of this compound in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzylpiperazine moiety is known to interact with specific receptors in the brain, modulating neurotransmitter levels and potentially improving cognitive function. Additionally, the fluorinated phenyl group enhances the compound's ability to cross the blood-brain barrier, further enhancing its therapeutic potential.

In the realm of oncology, 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one has shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The mechanism of action is thought to involve the modulation of signaling pathways critical for cancer cell survival and growth.

The synthesis of CAS No. 1058500-69-8 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzylpiperazine moiety and the introduction of the fluorinated phenyl group. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize these processes, making large-scale production feasible.

The pharmacokinetic properties of 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one have been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial for its clinical development. Preclinical studies have also shown that it has low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In conclusion, CAS No. 1058500-69-8, or 3-2-(4-Benzylpiperazin-1-yl)-2-oxoethyl-6-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one, represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in both neurological and oncological fields. Ongoing studies continue to explore its full potential, paving the way for new treatment options for various diseases.